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Cat. No.: B607052 Get Quote

An In-depth Technical Guide to the Core Pharmacokinetic Properties of Delpazolid (LCB01-

0371), a Novel Oxazolidinone Antibiotic

Introduction
Delpazolid (also known as LCB01-0371) is a next-generation oxazolidinone antibiotic currently

under development for the treatment of infections caused by multidrug-resistant Gram-positive

bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), vancomycin-resistant

enterococci (VRE), and notably, Mycobacterium tuberculosis.[1] As a successor to linezolid,

Delpazolid has been engineered to offer an improved safety profile, particularly concerning the

myelosuppression often associated with long-term linezolid use.[1][2] This technical guide

provides a comprehensive overview of the fundamental pharmacokinetic properties of

Delpazolid, tailored for researchers, scientists, and drug development professionals.

Mechanism of Action
Delpazolid exerts its antibacterial effect through the inhibition of bacterial protein synthesis.[1]

Similar to other oxazolidinones, it binds to the 50S ribosomal subunit, preventing the formation

of the initiation complex essential for translation.[3] This mechanism is distinct from many other

antibiotic classes, which contributes to its effectiveness against resistant strains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b607052?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2076-3417/10/7/2211
https://www.researchgate.net/publication/387442900_Comparative_pharmacokinetics_study_of_two_tablet_formulations_of_delpazolid_a_novel_oxazolidinone_class_antibiotic
https://access.portico.org/Portico/auView?auId=ark%3A%2F27927%2Fpjbf78xbhws
https://www.benchchem.com/product/b607052#basic-pharmacokinetic-properties-of-delpazolid
https://www.benchchem.com/product/b607052#basic-pharmacokinetic-properties-of-delpazolid
https://www.benchchem.com/product/b607052#basic-pharmacokinetic-properties-of-delpazolid
https://www.benchchem.com/product/b607052#basic-pharmacokinetic-properties-of-delpazolid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607052?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

